N-(2,3-dimethylphenyl)-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H24N6O2S/c1-6-25-17(14-10-24(4)23-18(14)27-5)21-22-19(25)28-11-16(26)20-15-9-7-8-12(2)13(15)3/h7-10H,6,11H2,1-5H3,(H,20,26)
• InChI Key: MPAUAKCQSFYTPG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2C)C)C3=CN(N=C3OC)C
• Molecular Formula: C19H24N6O2S
• Molecular Weight: 400.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H24N6O2S and its molecular weight is 400.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Antipsychotic Potential

Research involving the synthesis of heterocyclic compounds related to pyrazole and triazole rings has shown significant scientific interest due to their potential therapeutic applications. For instance, the synthesis of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols has been explored for their antipsychotic potential. These compounds, including examples like 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, have shown promising results in behavioral animal tests without interacting with dopamine receptors, which is a notable pathway for antipsychotic drugs (Wise et al., 1987).

Coordination Chemistry and Antioxidant Activity

The study of coordination complexes constructed from pyrazole-acetamide derivatives has also been an area of interest. Such studies include the synthesis and characterization of Co(II) and Cu(II) coordination complexes demonstrating significant antioxidant activities. These activities are critical in various biological processes and could imply the potential for these compounds in therapeutic applications (Chkirate et al., 2019).

Chemotherapeutic Research

Furthermore, silver complexes based on phosphanes and ester derivatives of bis(pyrazol-1-yl)acetate ligands have been investigated for their chemotherapeutic potential, particularly against small-cell lung carcinoma (SCLC). These complexes target the Thioredoxin (TrxR) system in cancer cells, suggesting a novel mechanism for cancer therapy (Pellei et al., 2023).

Synthesis of Novel Heterocycles for Insecticidal Use

The synthesis of novel heterocycles incorporating a thiadiazole moiety has been explored for potential insecticidal applications against pests like the cotton leafworm, Spodoptera littoralis. Such research indicates the potential of these compounds in agricultural sciences and pest management strategies (Fadda et al., 2017).